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Compound of Interest

Compound Name: Kohinool

Cat. No.: B1628114

This technical support center provides troubleshooting guidance and frequently asked
guestions to help researchers, scientists, and drug development professionals achieve optimal
results with Koh-i-Noor inks by selecting the appropriate paper and preventing common issues
such as bleeding and feathering.

Troubleshooting Guide
Issue: Ink is bleeding or feathering on the paper.

Cause: Ink bleeding and feathering occur when the ink is absorbed unevenly into the paper
fibers, causing the lines to spread and appear fuzzy. This is often due to the paper having a
high absorbency or a loose fiber structure.

Solution:
» Paper Selection: The most critical factor in preventing ink bleeding is the choice of paper.

o Coated Papers: Use coated papers for the best results. The coating acts as a batrrier,
preventing the ink from being absorbed deep into the fibers and allowing for crisp, clean
lines.[1][2][3][4][5]

o Paper Weight: Select a heavier weight paper, generally 80 GSM (grams per square meter)
or higher. Thicker papers are less prone to bleed-through.[6][7][8]
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o Specialized Pen Paper: Consider using paper specifically designed for pen and ink work,
such as Koh-i-Noor's own Pen Paper, which features an ink-receptive coating.

 Ink Type: Koh-i-Noor offers a variety of inks with different properties.

o Pigment-Based Inks: Koh-i-Noor's drawing and technical inks are often pigmented and
acrylic-based.[9] These inks tend to sit on the surface of the paper rather than soaking in,

which can reduce bleeding.

o Ink Viscosity: Some Koh-i-Noor inks are more viscous, which can also help in reducing

feathering on less ideal paper types.
o Application Technique:

o Pen Type: Technical pens, like those from Koh-i-Noor, are designed to deliver a consistent
and controlled flow of ink, which can minimize bleeding compared to broader, wetter nibs.

o Light Hand: Apply the ink with a light and consistent pressure. Excessive pressure can

force more ink into the paper fibers.

Frequently Asked Questions (FAQs)

Q1: What are the key characteristics of paper to consider for use with Koh-i-Noor inks?

Al: When selecting paper for Koh-i-Noor inks, consider the following:

Coating: Coated papers have a surface sealant that prevents ink from being absorbed,
resulting in sharper lines.[1][2][3][4][5]

o Weight (GSM): A higher GSM (grams per square meter) indicates a thicker, heavier paper
that is less susceptible to ink bleeding through to the other side. A weight of 80 GSM or
higher is recommended.[6][7][8]

o Surface Texture: Smoother papers generally allow for finer, more consistent lines.

e Sizing: Papers treated with "sizing" have reduced absorbency, which helps to prevent

feathering.
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Q2: Are there specific brands of paper that work well with Koh-i-Noor inks?

A2: While individual results may vary depending on the specific Koh-i-Noor ink used, papers
known for their ink-handling properties are a good starting point. Brands like Rhodia and
Clairefontaine are often recommended for fountain pen and other wet inks due to their smooth,
coated surfaces and high-quality paper. Additionally, Koh-i-Noor produces its own "Pen Paper"
specifically designed to be ink-receptive and prevent bleed-through.

Q3: How does the type of Koh-i-Noor ink affect its interaction with paper?

A3: Koh-i-Noor produces a range of inks, and their properties influence how they behave on
paper.[9]

e "Universal" Drawing Ink: This is a versatile, waterproof drawing ink suitable for paper, film,
and cloth.

e "Trans-mix Media" Drawing Ink: This is a pigmented, acrylic-based ink. Pigment particles
tend to sit on the paper's surface rather than absorbing into the fibers, which can reduce
bleeding.[9]

o Document Inks: Some users have noted that Koh-i-Noor's "Document” inks are more
viscous, which can make them less prone to feathering, even on lower-quality papers.[10]

Q4: Can | use uncoated paper with Koh-i-Noor inks?

A4: While coated paper is generally recommended, you can use uncoated paper with some
precautions. Uncoated paper is more absorbent, which can lead to more vibrant colors but also
increases the risk of bleeding and feathering.[3][5] If using uncoated paper, opt for a heavier
weight and a smoother finish. It is also advisable to test the ink on a small, inconspicuous area
first.

Data Presentation

As quantitative third-party data on the performance of specific Koh-i-Noor inks on various
named papers is not readily available, we provide a detailed experimental protocol for users to
generate their own comparative data.
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Experimental Protocol: Paper and Koh-i-Noor Ink
Compatibility Testing

Objective: To systematically evaluate and compare the performance of different paper types
with a specific Koh-i-Noor ink to identify the optimal paper for minimizing bleeding and
feathering.

Materials:

Selected Koh-i-Noor ink

Technical pen or other application tool

A selection of paper samples to be tested (e.g., different brands, weights, and finishes)

Magnifying glass or microscope for detailed observation

Ruler

Methodology:
e Paper Sample Preparation:
o Cut each paper sample to a standardized size (e.g., 10cm x 10cm).
o Label each sample clearly with the brand, type, and weight (GSM).
« Ink Application:

o On each paper sample, draw a series of standardized lines and shapes using the Koh-i-
Noor ink and your chosen application tool. Include:

» A set of parallel horizontal and vertical lines.
= A cross-hatching pattern.

» A solid filled circle (approximately 1cm in diameter).
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= A handwritten sentence.
e Drying Time:

o Allow the ink on all samples to air dry completely for a standardized period (e.g., 24 hours)
in a controlled environment to ensure consistent drying.

e Observation and Data Collection:
o Visual Inspection (Naked Eye):

» Observe each sample for visible signs of bleeding (ink spreading beyond the intended

line) and feathering (a fuzzy or jagged edge on the lines).
» Examine the reverse side of each paper for any signs of bleed-through.
» Record observations in a table.
o Microscopic Examination (Magnifying Glass/Microscope):

» Examine the edges of the drawn lines under magnification to assess the degree of
feathering more closely.

» Record detailed observations.
e Quantitative Analysis (Optional):

o For a more quantitative assessment, you can measure the width of a standardized line at
several points and calculate the average line width and standard deviation for each paper
type. An increase in the average line width compared to the pen's nib size can indicate the
extent of ink spread.

Data Summary Table Template:
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Caption: Workflow for selecting the right paper to prevent ink bleeding.

Problem:
Ink Bleeding/Feathering

Cause 3:
Inappropriate Paper
Surface (Uncoated)

Cause 2:
Low Paper Weight

Cause 1:
High Paper Absorbency

Solution 2: Solution 3:
Increase Paper Weight Use Specialized
(>80 GSM) Pen Paper

Solution 1:

Use Coated Paper

Click to download full resolution via product page

Caption: Troubleshooting logic for ink bleeding and feathering issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to-avoid-bleeding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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